Cas no 952654-62-5 (Raltegravir b-D-Glucuronide)

• Product Name: Raltegravir b-D-Glucuronide
• CAS No: 952654-62-5
• MF: C₂₆H₂₉FN₆O₁₁
• MW: 620.540469884872
• CID: 802592
• PubChem ID: 49849448
• Update Time: 2024-12-09

Raltegravir b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl
• Raltegravir β-D-Glucuronide
• (2S,3S,4S,5R,6S)-6-[4-[(4-fluorophenyl)methylcarbamoyl]-1-methyl-2-[2-[(5-methyl-1,3,4-oxadiazole-2-carbonyl)amino]propan-2-yl]-6-oxopyrimidin-5-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl...
• b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,
• Raltegravir -D-Glucuronide
• RALTEGRAVIR ß-D-GLUCURONIDE
• Raltegravir β-D-Gluc
• 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl
• A-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• Raltegrav
• Raltegravir
• 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl β-D-glucopyranosiduronic acid (ACI)
• D
• Q53CNM2XZH
• Raltegravir beta -D-Glucuronide
• 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl -D-Glucopyranosiduronic Acid
• UNII-Q53CNM2XZH
• Raltegravir .beta.-D-glucuronide
• Raltegravir M2
• 952654-62-5
• DTXSID10678673
• Raltegravir beta-D-Glucuronide
• beta-D-Glucopyranosiduronic acid, 4-((((4-fluorophenyl)methyl)amino)carbonyl)-1,6-dihydro-1-methyl-2-(1-methyl-1-(((5-methyl-1,3,4-oxadiazol-2-yl)carbonyl)amino)ethyl)-6-oxopyrimidin-5-yl
• (2S,3S,4S,5R,6S)-6-((4-((4-Fluorobenzyl)carbamoyl)-1-methyl-2-(2-(5-methyl-1,3,4-oxadiazole-2-carboxamido)propan-2-yl)-6-oxo-1,6-dihydropyrimidin-5-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-((((4-FLUOROPHENYL)METHYL)AMINO)CARBONYL)-1,6-DIHYDRO-1-METHYL-2-(1-METHYL-1-(((5-METHYL-1,3,4-OXADIAZOL-2-YL)CARBONYL)AMINO)ETHYL)-6-OXOPYRIMIDIN-5-YL
• 4-{[(4-Fluorophenyl)methyl]carbamoyl}-1-methyl-2-{2-[(5-methyl-1,3,4-oxadiazole-2-carbonyl)amino]propan-2-yl}-6-oxo-1,6-dihydropyrimidin-5-yl beta-D-glucopyranosiduronic acid
• Raltegravir b-D-Glucuronide

• Inchi： 1S/C26H29FN6O11/c1-10-31-32-21(42-10)20(38)30-26(2,3)25-29-13(19(37)28-9-11-5-7-12(27)8-6-11)17(22(39)33(25)4)43-24-16(36)14(34)15(35)18(44-24)23(40)41/h5-8,14-16,18,24,34-36H,9H2,1-4H3,(H,28,37)(H,30,38)(H,40,41)/t14-,15-,16+,18-,24+/m0/s1
• InChI Key： DNIJULFVNPGGMF-LKUMGPRMSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)C1C(=O)N(C)C(C(C)(C)NC(C2OC(C)=NN=2)=O)=NC=1C(=O)NCC1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 620.18800
• Monoisotopic Mass: 620.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 246A^2
• XLogP3: -1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 150-152°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.687
• PSA: 248.46000
• LogP: -0.74130

Raltegravir b-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)